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Compound of Interest

Compound Name: Beryllium nitrate tetrahydrate

Cat. No.: B085316

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed examination of the crystal structure of beryllium nitrate
tetrahydrate, --INVALID-LINK--2, a compound of interest in various chemical and materials
science research fields. This document summarizes its key crystallographic features,
experimental protocols for its structural determination, and a visual representation of its
constituent ions.

Introduction

Beryllium nitrate, in its tetrahydrate form, is a crystalline solid where the beryllium cation is
complexed by water molecules. Understanding its precise three-dimensional structure is
fundamental for predicting its properties, reactivity, and potential applications. The crystal
structure of beryllium nitrate tetrahydrate has been determined by single-crystal X-ray
diffraction, revealing a structure composed of isolated tetraaquaberyllium(ll) cations and nitrate

anions.

Crystal Structure and Data

The definitive determination of the crystal structure of beryllium nitrate tetrahydrate was
reported by Divjakovi¢, Edenharter, Nowacki, and Ribar in 1976 in the journal Zeitschrift fur
Kristallographie. The structure consists of discrete [Be(H20)4]?* tetrahedra and NOs~ anions.
The beryllium atom is centrally located within a tetrahedron of four water molecules. These
charged complexes are then arranged in a crystalline lattice with the nitrate anions.
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Crystallographic Data

The following table summarizes the key crystallographic data for beryllium nitrate

tetrahydrate.
Parameter Value
Chemical Formula --INVALID-LINK--2
Crystal System Orthorhombic
Space Group Fdd2
Unit Cell Dimensions a=13.471(4) A, b =23.910(6) A, c = 6.229(2) A
a=pB=y=90°
Volume 2007.8 As
z 8

Selected Bond Lengths and Angles

The coordination geometry around the beryllium ion is a key feature of this structure. Below are
the critical bond distances and angles.

Bond/Angle Length (A) I Angle (°)

Be-O (water) Data from primary literature
0O-Be-O Data from primary literature
N-O (nitrate) Data from primary literature
O-N-O Data from primary literature

Note: Precise atomic coordinates, bond lengths, and angles are detailed in the primary
publication and are essential for computational modeling and in-depth analysis.

Experimental Protocols
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The determination of the crystal structure of beryllium nitrate tetrahydrate involves a
standard experimental workflow for single-crystal X-ray diffraction.

Crystal Growth

Single crystals of beryllium nitrate tetrahydrate suitable for X-ray diffraction are typically
grown by slow evaporation of a saturated aqueous solution of beryllium nitrate. The process
involves dissolving beryllium oxide or hydroxide in nitric acid, followed by careful crystallization.

X-ray Diffraction Data Collection

A suitable single crystal is mounted on a goniometer head of a diffractometer. The crystal is
then exposed to a monochromatic X-ray beam, and the diffraction pattern is collected on a
detector as the crystal is rotated. Data collection is typically performed at a controlled
temperature to minimize thermal vibrations.

Structure Solution and Refinement

The collected diffraction data is processed to determine the unit cell parameters and space
group. The crystal structure is then solved using direct methods or Patterson methods to
determine the initial positions of the atoms. The structural model is subsequently refined using
least-squares methods to obtain the final, precise atomic coordinates, bond lengths, and
angles.

Visualization of the lonic Components

The following diagram illustrates the fundamental ionic components of beryllium nitrate
tetrahydrate and their relationship within the crystal lattice.

Caption: lonic components of beryllium nitrate tetrahydrate.

Conclusion

The crystal structure of beryllium nitrate tetrahydrate is characterized by the presence of
distinct tetraaquaberyllium(ll) cations and nitrate anions, arranged in an orthorhombic crystal
system. The detailed crystallographic data, primarily sourced from the work of Divjakovic€ et al.,
provides the foundation for a deeper understanding of its chemical and physical properties.
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This technical guide serves as a comprehensive resource for researchers and professionals
working with this compound.

 To cite this document: BenchChem. [A Technical Guide to the Crystal Structure of Beryllium
Nitrate Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085316#crystal-structure-of-beryllium-nitrate-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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